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Compound of Interest

Compound Name: (S)-GNE-140

Cat. No.: B10801051 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of potent small molecule inhibitors like (S)-GNE-140 are paramount for ensuring

laboratory safety and environmental protection. This guide provides a comprehensive, step-by-

step operational and disposal plan for (S)-GNE-140, a lactate dehydrogenase A (LDHA)

inhibitor.

I. Understanding the Hazards
(S)-GNE-140 is classified as a hazardous substance. According to its Safety Data Sheet (SDS),

it is harmful if swallowed and very toxic to aquatic life with long-lasting effects[1]. Therefore, it is

crucial to prevent its release into the environment and to handle it with appropriate safety

precautions.

Chemical and Physical Properties of (S)-GNE-140:
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Property Value

CAS Number 2003234-64-6[2][3][4]

Molecular Formula C25H23ClN2O3S2[2]

Molecular Weight 499.04 g/mol

Appearance Solid

Solubility DMSO: Soluble, Methanol: Soluble

Storage Store at -20°C as a powder or -80°C in solvent

II. Personal Protective Equipment (PPE)
When handling (S)-GNE-140 in any form (solid or in solution), the following personal protective

equipment (PPE) is mandatory to minimize exposure risk.

Activity Required PPE

Weighing and Aliquoting (Solid)

Double Gloves (chemically resistant), Lab Coat,

Safety Goggles with side shields, N95

Respirator (in a chemical fume hood or

ventilated enclosure)

Solution Preparation and Handling

Double Gloves (chemically resistant), Lab Coat,

Safety Goggles with side shields (in a chemical

fume hood)

Cell Culture and In-Vitro Assays
Single Gloves, Lab Coat, Safety Glasses (in a

biological safety cabinet)

Waste Disposal
Double Gloves (chemically resistant), Lab Coat,

Safety Goggles, Face Shield

III. Step-by-Step Disposal Procedures
The guiding principle for the disposal of (S)-GNE-140 is that it must be treated as hazardous

chemical waste and disposed of through an approved waste disposal plant. Under no
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circumstances should (S)-GNE-140 or its solutions be disposed of down the drain.

A. Solid (S)-GNE-140 Waste:

Collection:

Collect any unused or expired solid (S)-GNE-140 in its original container or a clearly

labeled, sealed container.

Any materials grossly contaminated with solid (S)-GNE-140, such as weighing paper or

disposable spatulas, should be collected in a designated, sealed hazardous waste bag

within a chemical fume hood.

Labeling:

The waste container must be clearly labeled as "Hazardous Waste" and include the full

chemical name "(S)-GNE-140", the CAS number "2003234-64-6", and the relevant hazard

pictograms (e.g., harmful, environmental hazard).

Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

area, away from incompatible materials such as strong acids, alkalis, and oxidizing

agents.

Disposal:

Arrange for pickup and disposal by your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal contractor. Follow all

institutional and local regulations for hazardous waste disposal.

B. Liquid Waste Containing (S)-GNE-140:

Collection:

Collect all solutions containing (S)-GNE-140 (e.g., unused stock solutions, experimental

working solutions, and contaminated solvents) in a designated, sealed, and leak-proof

hazardous waste container.
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The first rinse of any container that held (S)-GNE-140 should also be collected as

hazardous waste.

Labeling:

Clearly label the liquid hazardous waste container with "Hazardous Waste," the full

chemical name "(S)-GNE-140," the solvent used (e.g., DMSO), the approximate

concentration, and the relevant hazard pictograms.

Storage:

Store the sealed liquid waste container in a secondary containment tray in a designated,

secure, and well-ventilated area.

Disposal:

Arrange for pickup and disposal through your institution's EHS department or a licensed

hazardous waste disposal contractor.

C. Contaminated Laboratory Materials:

Sharps:

Needles, syringes, and other sharps contaminated with (S)-GNE-140 must be disposed of

in a designated sharps container for hazardous chemical waste.

Consumables:

Gloves, pipette tips, tubes, and other disposable labware contaminated with (S)-GNE-140
should be collected in a designated hazardous waste bag.

Glassware:

Contaminated glassware should be rinsed with a suitable solvent to dissolve the (S)-GNE-
140, and the rinsate collected as liquid hazardous waste. The glassware can then be

washed with an appropriate laboratory detergent and water.

IV. Spill Management
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In the event of a spill, immediate and appropriate action is required to prevent exposure and

environmental contamination.

Evacuate and Secure the Area:

Alert others in the vicinity and restrict access to the spill area.

Personal Protective Equipment:

Don the appropriate PPE, including double gloves, a lab coat, safety goggles, and a

respirator if the spill involves solid material outside of a fume hood.

Containment and Cleanup:

For solid spills: Gently cover the spill with an absorbent material to avoid raising dust.

Carefully sweep the material into a designated hazardous waste container.

For liquid spills: Absorb the spill with an inert absorbent material (e.g., vermiculite, sand, or

chemical absorbent pads). Collect the absorbed material into a designated hazardous

waste container.

Decontamination:

Decontaminate the spill area with a suitable solvent (e.g., 70% ethanol) followed by a soap

and water solution. Collect all decontamination materials as hazardous waste.

Reporting:

Report the spill to your laboratory supervisor and your institution's EHS department.

V. Experimental Protocols Workflow and Disposal
Decision Tree
The following diagrams illustrate the general workflow for handling (S)-GNE-140 and the

decision-making process for its disposal.
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Experimental Workflow Disposal Workflow

Receipt of (S)-GNE-140

Log and Store at -20°C

Weigh Solid in Fume Hood

Prepare Stock Solution (e.g., in DMSO)

Perform Experiment

Waste Generation

Waste Generated

Solid Waste (Unused compound, contaminated consumables) Liquid Waste (Solutions, rinsate) Sharps Waste (Needles, etc.)

Collect in Labeled Hazardous Waste Container

Store in Designated Area

Institutional EHS Pickup
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Caption: General experimental and disposal workflow for (S)-GNE-140.
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Is the material contaminated with (S)-GNE-140?

Dispose as Hazardous Chemical Waste

Yes

Dispose as General Lab Waste

No

Is it a liquid or solid?

Collect in Liquid Hazardous Waste Container

Liquid

Collect in Solid Hazardous Waste Container

Solid

Click to download full resolution via product page

Caption: Decision tree for the proper segregation of (S)-GNE-140 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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